Acetamide, 2-((3,4-dichlorophenyl)amino)-N-hydroxy-

• CAS No.: 14108-53-3
• Molecular Formula: C8H8Cl2N2O2
• Molecular Weight: 235.06 g/mol
• IUPAC Name: 2-(3,4-dichloroanilino)-N-hydroxyacetamide
• InChI: InChI=1S/C8H8Cl2N2O2/c9-6-2-1-5(3-7(6)10)11-4-8(13)12-14/h1-3,11,14H,4H2,(H,12,13)
• InChI Key: RMRRVOJUHINZFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NCC(=O)NO)Cl)Cl

Description

Acetamide, 2-((3,4-dichlorophenyl)amino)-N-hydroxy- is a useful research compound. Its molecular formula is C8H8Cl2N2O2 and its molecular weight is 235.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of sodium methylate, that is to say 3.22 g (0.14 gram atom) of sodium in 75 ml of methanol is mixed in the cold with 4.9 g (0.07 mol) of hydroxylamine hydrochloride in solution in 100 ml of methanol, the sodium chloride is filtered off and 16.1 g (0.065 mol) of ethyl 3,4-dichloroanilinoacetate are added to the filtrate. The reactants are left in contact overnight, the mixture is evaporated to dryness in vacuo, the residue is taken up with water, the solution is filtered over charcoal and the product is precipitated with 3 N HCl and filtered off. Recrystallisation from ethyl acetate gives CRL 40,500. Melting point=138°-140° C. (with decomposition). Yield: 36%.